Cas no 2640889-16-1 (2-Methyl-3-(pyridin-3-yloxy)pyrazine)

• Product Name: 2-Methyl-3-(pyridin-3-yloxy)pyrazine
• CAS No: 2640889-16-1
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 5328352
• PubChem ID: 154828945
• Update Time: 2025-05-23

2-Methyl-3-(pyridin-3-yloxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(3-pyridinyloxy)pyrazine
• 2640889-16-1
• AKOS040711044
• 2-methyl-3-(pyridin-3-yloxy)pyrazine
• F6619-9069
• 2-Methyl-3-(pyridin-3-yloxy)pyrazine

• Inchi： 1S/C10H9N3O/c1-8-10(13-6-5-12-8)14-9-3-2-4-11-7-9/h2-7H,1H3
• InChI Key： QHFVQYRYNCIING-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 305.7±37.0 °C(Predicted)
• pka: 3.59±0.10(Predicted)

Additional information on 2-Methyl-3-(pyridin-3-yloxy)pyrazine

2-Methyl-3-(pyridin-3-yloxy)pyrazine: A Comprehensive Overview

The compound 2-Methyl-3-(pyridin-3-yloxy)pyrazine, identified by the CAS number 2640889-16-1, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazine derivatives, which have garnered considerable attention due to their unique structural properties and versatile reactivity. The molecule's structure comprises a pyrazine ring substituted with a methyl group at position 2 and a pyridin-3-yloxy group at position 3, creating a complex yet stable framework that lends itself to a wide range of chemical transformations.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The 2-Methyl-3-(pyridin-3-yloxy)pyrazine structure has shown promising results in preclinical trials, demonstrating its ability to inhibit key enzymes involved in inflammatory pathways. This has positioned the compound as a potential lead candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, 2-Methyl-3-(pyridin-3-yloxy)pyrazine has also been explored for its role in materials science. Researchers have investigated its potential as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The molecule's ability to coordinate with metal ions through its nitrogen atoms makes it an attractive candidate for constructing porous materials with applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2-Methyl-3-(pyridin-3-yloxy)pyrazine typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving the overall yield. These developments have made the compound more accessible for large-scale applications in both academic and industrial settings.

From an environmental perspective, the compound's biodegradability and toxicity profiles are critical considerations. Preliminary studies suggest that 2-Methyl-3-(pyridin-3-yloxy)pyrazine exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial processes. However, further research is required to fully understand its long-term environmental impact and ensure sustainable use.

In conclusion, 2-Methyl-3-(pyridin-3-yloxy)pyrazine represents a versatile and promising compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structural features and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.